Cas no 100933-54-8 (2-Bromo-4-butylpyridine)
2-Bromo-4-butylpyridine structure
Product Name:2-Bromo-4-butylpyridine
CAS No:100933-54-8
MF:C9H12BrN
MW:214.102281570435
CID:2866724
PubChem ID:13452229
Update Time:2025-04-21
2-Bromo-4-butylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 100933-54-8
- SCHEMBL3129833
- 2-bromo-4-butylpyridine
- DB-409259
- 2-Bromo-4-butylpyridine
-
- Inchi: 1S/C9H12BrN/c1-2-3-4-8-5-6-11-9(10)7-8/h5-7H,2-4H2,1H3
- InChI Key: AKLZKZDFOCPCGX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CN=1)CCCC
Computed Properties
- Exact Mass: 213.01531Da
- Monoisotopic Mass: 213.01531Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9Ų
2-Bromo-4-butylpyridine Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
100933-54-8 (2-Bromo-4-butylpyridine) Related Products
- 1122-81-2(4-Propylpyridine)
- 17252-51-6(bpyp)
- 2057-49-0(4-(3-Phenylpropyl)pyridine)
- 84200-06-6(3-(Pyridin-4-yl)propanenitrile)
- 36556-06-6(5,6,7,8-Tetrahydroisoquinoline)
- 2629-72-3(3-(pyridin-4-yl)propan-1-ol)
- 539-32-2(3-Butylpyridine)
- 696-30-0(4-Isopropylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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